2-methoxy-4,5-dimethyl-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2-methoxy-4,5-dimethyl-N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C21H24N2O3S2/c1-16-12-20(26-3)21(13-17(16)2)28(24,25)23(10-8-19-7-5-11-27-19)15-18-6-4-9-22-14-18/h4-7,9,11-14H,8,10,15H2,1-3H3
• InChI Key: KOFYVKAYMFTPMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)N(CCC2=CC=CS2)CC3=CN=CC=C3)OC
• Molecular Formula: C21H24N2O3S2
• Molecular Weight: 416.6 g/mol

Description

2-methoxy-4,5-dimethyl-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C21H24N2O3S2 and its molecular weight is 416.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives of benzenesulfonamide, including compounds with substitutions that enhance their photophysical and photochemical properties, are crucial for developing new materials for therapeutic and industrial applications. For instance, compounds such as zinc(II) phthalocyanine substituted with benzenesulfonamide units have been synthesized and characterized. These compounds exhibit properties that are beneficial for photodynamic therapy, a treatment method for cancer, due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are important for Type II mechanisms (Pişkin, Canpolat, & Öztürk, 2020).

Catalysis

Benzenesulfonamide derivatives have been applied in catalysis, demonstrating their utility in facilitating chemical reactions. For example, palladium aryl sulfonate phosphine catalysts have been developed for the copolymerization of acrylates with ethene, showcasing the compound's role in polymer science and its potential for creating new polymeric materials (Skupov et al., 2007).

Optical and Electronic Applications

Derivatives of benzenesulfonamide are also investigated for their optical and electronic applications. The synthesis of thienyl-substituted pyridinium salts, for example, has been explored for their second-order nonlinear optical (NLO) properties. Such materials are of interest for their potential uses in optical devices and technologies (Li et al., 2012).